![molecular formula C17H15NO6 B117043 Avenanthramide-C methyl ester CAS No. 955382-52-2](/img/structure/B117043.png)
Avenanthramide-C methyl ester
Overview
Description
Avenanthramide-C methyl ester is a biochemical compound that acts as an inhibitor of NF-κB activation . It blocks the phosphorylation of IKK and IκB, which results in the inhibition of the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells .
Molecular Structure Analysis
The molecular formula of this compound is C17H15NO6 . The molecular weight is 329.3 . The compound has a crystalline solid formulation .Chemical Reactions Analysis
This compound inhibits NF-κB activation by blocking the phosphorylation of IKK and IκB . This mechanism leads to the dose-dependent inhibition of the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells .Physical And Chemical Properties Analysis
This compound is a crystalline solid . It is soluble in ethanol (~10 mg/ml), DMSO (~20 mg/ml), DMF (~20 mg/ml), and DMSO: PBS (1: 1, pH7.2) (~0.5 mg/ml) . The compound has a predicted melting point of 240.23°C and a predicted boiling point of 673.2°C at 760 mmHg .Scientific Research Applications
Inhibition of Inflammatory Responses in Endothelial Cells
Avenanthramide-C methyl ester (CH3-Avn-C) has demonstrated significant potential in suppressing inflammatory responses, particularly in the context of atherosclerosis. Research by (Guo et al., 2006) highlights its effectiveness in inhibiting TNFα- and IL-1β-induced NF-κB activation in endothelial cells. This action helps reduce the secretion of proinflammatory cytokines like IL-6, IL-8, and MCP-1, suggesting a role for CH3-Avn-C in mitigating vascular inflammation.
Biosynthetic Pathway in Oat
Research by (Li et al., 2019) provides insights into the biosynthetic mechanism of avenanthramides in oats, including Avn-C. Understanding this pathway is crucial for metabolic engineering and the potential enhancement of these beneficial compounds in crops.
Antioxidant Activities
Studies like those by (Peterson, Hahn, & Emmons, 2002) have demonstrated the antioxidant activities of avenanthramides, including Avn-C, in vitro. These compounds are effective in systems like β-carotene bleaching and reaction with free radicals, pointing to their potential as natural antioxidants.
Neuroprotective Effects
Recent research by (Jin et al., 2020) has explored the neuroprotective effects of Avn-C in models of brain ischemia and reperfusion injury. The study suggests that Avn-C can mitigate neuronal apoptosis through the PI3K/Akt/GSK3β signaling pathway, offering promising avenues for neuroprotection in cerebrovascular diseases.
Anti-Inflammatory and Anti-Itch Activity in Dermatology
Research by (Sur et al., 2008) has identified the anti-inflammatory and anti-itch properties of avenanthramides, including Avn-C, which could be beneficial in treating various skin conditions.
Metabolism and Bioactivity
The study by (Wang et al., 2015) investigates the metabolism of Avn-C by mice and human microbiota and the bioactivity of its metabolites. Understanding these metabolic pathways is crucial for assessing the bioavailability and potential health benefits of Avn-C.
Mechanism of Action
Target of Action
Avenanthramide-C methyl ester primarily targets NF-κB , a protein complex that controls the transcription of DNA, cytokine production, and cell survival . It also interacts with IKK and IκB , proteins involved in the activation of NF-κB .
Mode of Action
This compound inhibits the activation of NF-κB by blocking the phosphorylation of IKK and IκB . This inhibition results in the suppression of pro-inflammatory factors .
Biochemical Pathways
The compound affects the NF-κB signaling pathway , which plays a crucial role in regulating immune responses. By inhibiting this pathway, this compound can reduce inflammation and oxidative stress . Additionally, it has been found to activate the Nrf2/ARE pathway , which is involved in the cellular response to oxidative stress .
Result of Action
The inhibition of NF-κB activation by this compound leads to a decrease in the secretion and expression of pro-inflammatory factors such as IL-6, IL-8, and MCP-1 . This results in an overall anti-inflammatory effect, which can be beneficial in conditions characterized by chronic inflammation.
Safety and Hazards
Future Directions
Avenanthramide-C methyl ester has shown promise in the treatment of Alzheimer’s disease . It has been found to restore impaired plasticity and cognition in Alzheimer’s disease model mice . This suggests potential future directions for the use of this compound in the development of treatments for neurodegenerative diseases .
properties
IUPAC Name |
methyl 2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-5-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO6/c1-24-17(23)12-9-11(19)4-5-13(12)18-16(22)7-3-10-2-6-14(20)15(21)8-10/h2-9,19-21H,1H3,(H,18,22)/b7-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUZHCICFVDHVMC-XVNBXDOJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(C=CC(=C1)O)NC(=O)/C=C/C2=CC(=C(C=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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